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Compound of Interest

Compound Name: NP3-562

Cat. No.: B12376434

Essential Safety and Handling Guide for NP3-562

This guide provides immediate safety, handling, and disposal information for researchers,
scientists, and drug development professionals working with NP3-562. The following
procedures are based on available safety data sheets (SDSs) to ensure the safe and effective
use of this compound in a laboratory setting.

Note on Hazard Classification: It is important to note that different suppliers provide conflicting
safety information for NP3-562. One supplier classifies it as hazardous (harmful if swallowed,
very toxic to aquatic life), while another states it is not a hazardous substance.[1][2] Given this
discrepancy, it is recommended to handle NP3-562 with caution, adhering to the more stringent
safety precautions outlined below.

Personal Protective Equipment (PPE)

Appropriate personal protective equipment is essential to minimize exposure and ensure
personal safety when handling NP3-562. The following table summarizes the recommended
PPE.
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PPE Category Specification Rationale
) Safety goggles with side- Protects eyes from splashes
Eye Protection )
shields and dust.[1][2]
Hand Protection Protective gloves (e.g., nitrile) Prevents skin contact.
] Impervious clothing (e.g., lab Provides a barrier against
Body Protection ) ]
coat) accidental spills.[1][2]

Use in areas with inadequate
ventilation or when

Respiratory Protection Suitable respirator o
dust/aerosol formation is likely.

[1]2]

Operational Plan: Handling and Disposal

A systematic approach to handling and disposal is critical for laboratory safety and
environmental protection.

Handling Protocol:
e Preparation:
o Ensure adequate ventilation in the work area.[1][2]
o Locate and verify the functionality of the nearest safety shower and eye wash station.[1][2]
o Put on all required personal protective equipment.
« Handling:
o Avoid inhalation of dust or aerosols.[1][2]
o Prevent contact with eyes and skin.[1][2]
o Do not eat, drink, or smoke in the handling area.[1]

o Storage:
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o Keep the container tightly sealed.[1]

o Store in a cool, well-ventilated area away from direct sunlight and ignition sources.[1]

o Recommended storage temperatures are -20°C for the powder form and -80°C when in

solvent.[1]

Disposal Plan:

» Dispose of the substance and its container at an approved waste disposal plant.[1]

» Follow all prevailing country, federal, state, and local regulations for chemical disposal.[2]

e Avoid release into the environment.[1]

Emergency Procedures

In case of accidental exposure, follow these first aid measures immediately:

Exposure Route

First Aid Measures

Eye Contact

Remove contact lenses if present. Immediately
flush eyes with large amounts of water,
separating eyelids to ensure thorough rinsing.

Promptly seek medical attention.[1][2]

Skin Contact

Rinse skin thoroughly with plenty of water.
Remove contaminated clothing and shoes. Seek

medical attention.[1][2]

Move the individual to fresh air. If breathing is

Inhalation difficult, provide respiratory support. Avoid
mouth-to-mouth resuscitation.[1][2]
Wash out the mouth with water. Do NOT induce
Ingestion vomiting. Call a physician or poison control

center.[1][2]
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In the event of a fire, use water spray, dry chemical, foam, or carbon dioxide extinguishers.
Firefighters should wear self-contained breathing apparatus and protective clothing, as irritant

fumes may be emitted during combustion.[1][2]

NP3-562 Handling and Disposal Workflow

The following diagram illustrates the key steps for safely handling and disposing of NP3-562.

NP3-562 Handling and Disposal Workflow
\

Handling Protocol

Preparation
(Ventilation, Emergency Equipment, PPE)

l

Handling
(Avoid Inhalation/Contact, No Food/Drink)

l

Storage
(Sealed Container, Cool/Ventilated, Correct Temperature)

- /

End of Use

4 Disposal Plan
Y

Dispose of Waste
(Approved Facility)

o

Follow Regulations
(Local, State, Federal)
- /

Prevent Environmental Release
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NP3-562 Handling and Disposal Workflow

NP3-562 and the NLRP3 Inflammasome Signaling
Pathway

NP3-562 is a potent inhibitor of the NLRP3 inflammasome.[3] Understanding its mechanism of
action is crucial for researchers. The diagram below outlines the simplified signaling pathway of
NLRP3 inflammasome activation, which NP3-562 targets.
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Simplified NLRP3 Inflammasome Activation Pathway
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Simplified NLRP3 Inflammasome Activation Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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